Cas no 84975-52-0 (4,6-heptadecadiynoic acid)

4,6-heptadecadiynoic acid structure
4,6-heptadecadiynoic acid structure
Product Name:4,6-heptadecadiynoic acid
CAS No:84975-52-0
MF:C17H26O2
MW:262.387145519257
CID:887886
PubChem ID:22556221
Update Time:2025-04-19

4,6-heptadecadiynoic acid Chemical and Physical Properties

Names and Identifiers

    • 4,6-heptadecadiynoic acid
    • heptadeca-4,6-diynoic acid
    • 4,6-HEPTADECADIYNOIC
    • SCHEMBL417123
    • DTXSID20626408
    • 84975-52-0
    • Inchi: 1S/C17H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h2-10,15-16H2,1H3,(H,18,19)
    • InChI Key: RGDYQXRADMTROD-UHFFFAOYSA-N
    • SMILES: OC(CCC#CC#CCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 262.19300
  • Monoisotopic Mass: 262.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 4.38880
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